(2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding how the compound is made. This could involve various chemical reactions, catalysts, and conditions such as temperature and pressure .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography and computational methods are often used.Chemical Reactions Analysis
Chemical reactions analysis involves studying the reactions the compound undergoes. This could involve understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and reactivity. These properties can often be predicted using computational methods .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide, focusing on six unique applications:
Anticancer Agents
Research has shown that chromene derivatives, including (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide, exhibit significant anticancer properties. These compounds can induce apoptosis in cancer cells, inhibit cell proliferation, and interfere with various signaling pathways essential for cancer cell survival . This makes them promising candidates for developing new anticancer drugs.
Antimicrobial Agents
Chromene derivatives have been studied for their antimicrobial properties. (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide has shown potential in inhibiting the growth of various bacterial and fungal strains. This application is particularly important in the development of new antibiotics to combat resistant strains of microorganisms .
Bone Anabolic Agents
Recent studies have explored the potential of chromene derivatives as bone anabolic agents. Compounds like (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide have been found to promote osteoblast differentiation and enhance bone mineralization. This makes them valuable in treating conditions like osteoporosis and other bone-related disorders .
Anti-inflammatory Agents
Chromene derivatives are also being investigated for their anti-inflammatory properties. (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This application is crucial for developing new treatments for inflammatory diseases such as arthritis .
Antioxidant Agents
The antioxidant properties of chromene derivatives have been well-documented. (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide can scavenge free radicals and protect cells from oxidative stress. This application is significant in preventing and treating diseases associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders .
Enzyme Inhibitors
Chromene derivatives, including (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide, have been studied as enzyme inhibitors. They can inhibit various enzymes involved in disease processes, making them potential therapeutic agents for conditions like diabetes, cancer, and infectious diseases .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2E)-2-[(3-bromobenzoyl)hydrazinylidene]chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrN3O3/c18-12-6-3-5-11(8-12)16(23)20-21-17-13(15(19)22)9-10-4-1-2-7-14(10)24-17/h1-9H,(H2,19,22)(H,20,23)/b21-17+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIKYCEQPXKZCLC-HEHNFIMWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=NNC(=O)C3=CC(=CC=C3)Br)O2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=C(/C(=N\NC(=O)C3=CC(=CC=C3)Br)/O2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.